N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-3-carboxamide
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Description
N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-3-carboxamide, also known as HET0016, is a selective inhibitor of the enzyme 20-HETE synthase. This compound has been extensively studied for its potential use in various scientific research applications, including cancer treatment, cardiovascular disease, and neurological disorders.
Scientific Research Applications
Antimicrobial Activity
N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]furan-3-carboxamide and its derivatives have been explored for their antimicrobial properties. A study by Cakmak et al. (2022) focused on a thiazole-based heterocyclic amide with a furan-2-carboxamide moiety. This compound exhibited promising antimicrobial activity against various Gram-negative and Gram-positive bacteria and fungi, suggesting potential medical and pharmacological applications (Cakmak et al., 2022).
Synthesis and Structural Analysis
The synthesis and structural characterization of furan-3-carboxamide derivatives are vital for understanding their potential applications. El’chaninov and Aleksandrov (2017) reported on the synthesis of N-(quinolin-6-yl)furan-2-carboxamide and its subsequent chemical transformations, contributing to the knowledge of furan-based compounds (El’chaninov & Aleksandrov, 2017).
Application in Neuroscience
In neuroscience, furan-3-carboxamide derivatives have been investigated for their potential in treating cognitive deficits in schizophrenia. Wishka et al. (2006) identified a novel agonist of the alpha7 neuronal nicotinic acetylcholine receptor with a furan-3-carboxamide structure, demonstrating potential for therapeutic use in cognitive disorders (Wishka et al., 2006).
Development of Bio-Based Materials
The furan-3-carboxamide framework is also being explored in the development of bio-based materials. Mao et al. (2021) synthesized bio-based polyamide from dimethyl furan-2,5-dicarboxylate, demonstrating the potential of furan derivatives in creating sustainable polymers (Mao et al., 2021).
Influenza Virus Inhibition
Research by Yongshi et al. (2017) highlighted the synthesis of furan-carboxamide derivatives as novel inhibitors of the H5N1 influenza A virus. This study demonstrates the potential of furan-3-carboxamide derivatives in antiviral therapy (Yongshi et al., 2017).
properties
IUPAC Name |
N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-11(10-4-7-16-8-10)13-9-12(15)5-2-1-3-6-12/h2,4-5,7-8,15H,1,3,6,9H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQFDPXUCXBUIHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=CC(C1)(CNC(=O)C2=COC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-3-carboxamide |
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